Cas no 2138015-76-4 (Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]-)

Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]-, is a specialized organic compound featuring a cyclobutane ring linked to a carboxylic acid group and a substituted piperidine moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the 2,6-dimethylpiperidine group enhances steric and electronic properties, which may influence binding affinity or metabolic stability in drug development. The cyclobutane ring offers conformational rigidity, potentially improving selectivity in target interactions. This compound is suited for applications requiring precise molecular frameworks, such as ligand design or structure-activity relationship studies. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- structure
2138015-76-4 structure
Product Name:Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]-
CAS No:2138015-76-4
MF:C14H25NO2
MW:239.353804349899
CID:5301635
Update Time:2025-05-21

Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]-
    • Inchi: 1S/C14H25NO2/c1-11-5-3-6-12(2)15(11)10-9-14(13(16)17)7-4-8-14/h11-12H,3-10H2,1-2H3,(H,16,17)
    • InChI Key: CJSLYTAHCUFZLO-UHFFFAOYSA-N
    • SMILES: C1(CCN2C(C)CCCC2C)(C(O)=O)CCC1

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Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- Related Literature

Additional information on Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]-

Research Briefing on Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- (CAS: 2138015-76-4)

Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- (CAS: 2138015-76-4) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the cyclobutane ring and the 2,6-dimethylpiperidine moiety, contribute to its distinct chemical and biological properties. Recent synthetic methodologies have optimized the production of this compound, enabling its use in high-throughput screening and structure-activity relationship (SAR) studies. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular conformation and interactions with biological targets.

Pharmacological studies have revealed that Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- exhibits promising activity against specific receptor subtypes, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo data suggest its potential as a modulator of neurotransmitter systems, which could have implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. However, further preclinical and clinical studies are required to fully assess its efficacy and safety profile.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. Its ability to interact with certain protein kinases and inhibit tumor cell proliferation has been demonstrated in cell-based assays. These findings position it as a candidate for further investigation in targeted cancer therapies, particularly in combination with existing chemotherapeutic agents.

The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics, have also been a focus of recent studies. Improved formulations and delivery systems are being developed to enhance its bioavailability and reduce potential side effects. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

In conclusion, Cyclobutanecarboxylic acid, 1-[2-(2,6-dimethyl-1-piperidinyl)ethyl]- (CAS: 2138015-76-4) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable tool for researchers aiming to develop next-generation therapeutics. Continued interdisciplinary collaboration will be essential to unlock its full potential and address the remaining challenges in its development.

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